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Compound of Interest

Compound Name: (S)-(+)-2-Chloromandelic acid

Cat. No.: B131188 Get Quote

An In-Depth Technical Guide to (S)-(+)-2-
Chloromandelic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides essential technical data for (S)-(+)-2-Chloromandelic acid, a chiral

building block frequently utilized in pharmaceutical synthesis and chemical research. Below are

its key identifiers and physical properties, presented for ease of reference and comparison.

Physicochemical Data
The fundamental properties of (S)-(+)-2-Chloromandelic acid are summarized in the table

below. This information is critical for reaction planning, analytical method development, and

material handling.
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Property Value Citations

CAS Number 52950-19-3 [1][2]

Molecular Weight 186.59 g/mol [3][4][5]

Molecular Formula C₈H₇ClO₃ [1][3]

Synonyms
(+)-2-chloromedolic acid, (s)-o-

chloromandelic acid
[1]

Physical Form Solid, powder [2]

Melting Point 118-121 °C

Compound Identification Workflow
The following diagram illustrates the logical relationship between the common name of the

compound and its primary chemical identifiers. This visualization helps in understanding the

direct association between the chemical nomenclature and its standardized registry numbers

and formula.
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Caption: Relationship between compound name and key identifiers.

Note: This document is intended for informational purposes for a technical audience. No

experimental protocols were cited in the generation of this specific guide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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